Cas no 1864581-94-1 (3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1864581-94-1
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5693567
• PubChem ID: 126977731
• Update Time: 2025-11-01

3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1864581-94-1
• EN300-1148127
• 3-(2,4-dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine
• 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H21N3/c1-7(2)11(8(3)4)9-6-10(12)14(5)13-9/h6-8,11H,12H2,1-5H3
• InChI Key： BLKUUKAZWYBLBL-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C(C(C)C)C(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1864581-94-1)

3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a pyrazole core substituted with a 2,4-dimethylpentan-3-yl side chain and a methyl group at the 1-position, endows it with unique chemical and pharmacological properties. This introduction delves into the compound's structural features, synthetic pathways, and its potential applications, particularly in the context of modern drug discovery and medicinal chemistry.

The compound's molecular formula, C₁₁H₁₈N₄, reflects its hydrophobic nature due to the presence of multiple alkyl groups. The pyrazole ring is a heterocyclic aromatic system known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The substitution pattern in 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine enhances its interactions with biological targets by introducing steric and electronic modifications.

Synthetically, the preparation of 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine involves multi-step organic transformations. A common approach includes the condensation of 1-methylpyrazole with a suitable alkylating agent to introduce the 2,4-dimethylpentan-3-yl moiety. This process often requires careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient syntheses, reducing the need for harsh conditions and minimizing byproduct formation.

Recent research has highlighted the potential of pyrazole derivatives as scaffolds for drug development. The structural flexibility of the pyrazole ring allows for diverse functionalization, making it an attractive platform for designing novel therapeutic agents. For instance, studies have demonstrated that modifications at the 5-position of the pyrazole ring can significantly alter binding affinity to biological targets. In this context, 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine represents an interesting lead compound for further exploration.

The biological activity of 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine has been investigated in several preclinical studies. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases. The presence of the bulky 2,4-dimethylpentan-3-yl group may influence its binding kinetics and selectivity compared to simpler pyrazole derivatives. Further characterization using computational modeling and X-ray crystallography could provide deeper insights into its mechanism of action.

In drug discovery pipelines, compounds like 3-(2,4-Dimethylpentan-3-yl)-1-methyl-1H-pyrazol-5-amine are often used as intermediates or building blocks for more complex molecules. Their structural motifs can be incorporated into larger scaffolds to enhance pharmacokinetic properties or target specific disease pathways. The growing interest in structure-based drug design has spurred efforts to develop efficient synthetic routes for such intermediates.

The pharmaceutical industry continues to leverage natural product-inspired scaffolds to discover new therapeutics. Pyrazole derivatives derived from microbial metabolites or plant extracts have been particularly fruitful in this regard. While 3-(2,4-Dimethylpentan-3-yli)-methyl)-1-methylpyrazol-[5]-amine may not be directly derived from natural sources, its structural inspiration from such compounds underscores its relevance in modern medicinal chemistry.

Future directions in the study of 3-(2,4-Dimethylpentan--methyl)-pyrazol[5]-amine derivatives include exploring their role in combination therapies. By pairing this compound with other bioactive molecules, researchers may uncover synergistic effects that enhance therapeutic outcomes. Additionally, green chemistry principles are being increasingly applied to optimize synthetic methodologies for pyrazole derivatives.

The development of novel analytical techniques has also contributed to a better understanding of these compounds' properties. Mass spectrometry and high-resolution NMR spectroscopy are essential tools for characterizing complex organic molecules like 3-(2--methyl--pyrazol[5]-amine). These techniques enable precise structural elucidation and purity assessment.

In conclusion, 1864581941549 is a promising compound with potential applications in pharmaceutical research and drug development。 Its unique structural features make it an attractive candidate for further investigation， particularly in the context of inflammatory diseases and oncology。 As synthetic methodologies continue to evolve， access to such intermediates will improve， facilitating their incorporation into next-generation therapeutics。